Cas no 286945-99-1 (3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)-)

3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)- structure
286945-99-1 structure
Product Name:3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)-
CAS No:286945-99-1
MF:C12H17N3
MW:203.283482313156
CID:1435910
Update Time:2024-08-15

3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,7-Diazabicyclo[3.3.1]nonane, 3-(3-pyridinyl)-
    • Inchi: 1S/C12H17N3/c1-2-12(7-13-3-1)15-8-10-4-11(9-15)6-14-5-10/h1-3,7,10-11,14H,4-6,8-9H2
    • InChI Key: QGPJNUIJAGMDMT-UHFFFAOYSA-N
    • SMILES: C12CC(CNC1)CN(C1=CC=CN=C1)C2

Computed Properties

  • Exact Mass: 203.14241

Experimental Properties

  • Density: 1.097±0.06 g/cm3(Predicted)
  • Boiling Point: 354.6±32.0 °C(Predicted)
  • PSA: 28.16
  • pka: 10.23±0.20(Predicted)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司